Cas no 76529-17-4 (Quinolinium, 1-ethyl-2-[2-(methylphenylamino)ethenyl]-, iodide)

• Product Name: Quinolinium, 1-ethyl-2-[2-(methylphenylamino)ethenyl]-, iodide
• CAS No: 76529-17-4
• MF: C₂₀H₂₁IN₂
• MW: 416.298617124558
• CID: 537629
• PubChem ID: 71403507
• Update Time: 2025-04-19

Quinolinium, 1-ethyl-2-[2-(methylphenylamino)ethenyl]-, iodide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 1-ethyl-2-[2-(methylphenylamino)ethenyl]-, iodide
• N-[2-(1-ethylquinolin-1-ium-2-yl)ethenyl]-N-methylaniline,iodide
• DTXSID70824412
• 1-Ethyl-2-{2-[methyl(phenyl)amino]ethenyl}quinolin-1-ium iodide
• 76529-17-4

• Inchi： 1S/C20H21N2.HI/c1-3-22-19(14-13-17-9-7-8-12-20(17)22)15-16-21(2)18-10-5-4-6-11-18;/h4-16H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： GDAILARSSUTRBW-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(CC)C(C=CN(C)C2C=CC=CC=2)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 394.9102
• Monoisotopic Mass: 416.07495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 7.1Ų

Experimental Properties

• PSA: 7.12